4-methyl-2-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine

• IUPAC Name: 5-benzylsulfonyl-2-(4-methylpyrimidin-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole
• InChI: InChI=1S/C18H22N4O2S/c1-14-7-8-19-18(20-14)21-9-16-11-22(12-17(16)10-21)25(23,24)13-15-5-3-2-4-6-15/h2-8,16-17H,9-13H2,1H3
• InChI Key: YZIVOYSTNFKYHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)N2CC3CN(CC3C2)S(=O)(=O)CC4=CC=CC=C4
• Molecular Formula: C18H22N4O2S
• Molecular Weight: 358.5 g/mol

Description

The compound “4-methyl-2-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine” is a complex organic molecule that contains several functional groups and rings, including a pyrrole ring and a pyrimidine ring. Pyrrole is a five-membered aromatic heterocycle, like benzene and pyridine, and is a colorless volatile liquid that moves freely in water and reacts with most acids to form stable compounds. Pyrimidine is a basic aromatic heterocyclic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

The synthesis of pyrrole-containing compounds is a well-studied area in organic chemistry. Various methods for synthesizing pyrrole rings have been reported, including the Paal-Knorr Pyrrole Synthesis, which involves the condensation of 1,4-diketones with primary amines. Pyrimidine can also be synthesized in several ways, including the condensation of β-dicarbonyl compounds.

Molecular Structure Analysis

The molecular structure of “this compound” is likely to be complex due to the presence of multiple functional groups and ring structures. Pyrrole has a five-membered ring with one heteroatom (nitrogen), and pyrimidine has a six-membered ring with two nitrogen heteroatoms.

Chemical Reactions Analysis

Pyrrole and pyrimidine rings are involved in various chemical reactions. Pyrrole can undergo electrophilic substitution reactions, similar to other aromatic compounds. Pyrimidine can also participate in a variety of reactions, including nucleophilic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on the specific arrangement of its atoms and the nature of its functional groups. Pyrrole is a colorless volatile liquid at room temperature, and pyrimidine is a colorless solid.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the target it interacts with. Pyrrole-containing compounds are known to exhibit a wide range of biological activities. Similarly, pyrimidine derivatives have been found to have various biological activities.

Future Directions

The future directions in the study of this compound would likely involve further exploration of its synthesis, properties, and potential applications. Pyrrole and pyrimidine derivatives are areas of active research due to their wide range of biological activities.